Cas no 307548-94-3 (6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one)

• Product Name: 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one
• CAS No: 307548-94-3
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD01845284
• CID: 1085868
• PubChem ID: 3852139
• Update Time: 2025-07-18

6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
• 6-methyl-7-(2-oxopropoxy)-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• 6-methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one(SALTDATA: FREE)
• 7-acetonyloxy-3,4-cyclopentene-8-methylcoumarin
• Cyclopenta[c][1]benzopyran-4(1H)-one, 2,3-dihydro-6-methyl-7-(2-oxopropoxy)-
• PD183066
• DB-197301
• DTXSID20397328
• 2,3-Dihydro-6-methyl-7-(2-oxopropoxy)cyclopenta[c][1]benzopyran-4(1H)-one
• BS-35930
• CB03533
• 6-methyl-7-(2-oxopropoxy)-1,2,3,4-tetrahydrocyclopenta[c]chromen-4-one
• AKOS001021363
• 6-Methyl-7-(2-oxidanylidenepropoxy)-2,3-dihydro-1H-cyclopenta(c)chromen-4-one
• 7G9N53BFR8
• SR-01000229477
• BIM-0001876.P001
• 307548-94-3
• CBMicro_001748
• 6-METHYL-7-(2-OXOPROPOXY)-1H,2H,3H-CYCLOPENTA[C]CHROMEN-4-ONE
• EN300-24107510
• CHEMBRDG-BB 6159766
• 6-METHYL-7-(2-OXOPROPOXY)-2,3-DIHYDROCYCLOPENTA(C)CHROMEN-4(1H)-ONE
• BDBM50246264
• STK829219
• SMSF0015818
• MFCD01845284
• CHEMBL488076
• SR-01000229477-1
• Z56795414
• 6-METHYL-7-(2-OXOPROPOXY)-1H,2H,3H,4H-CYCLOPENTA[C]CHROMEN-4-ONE
• 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one

• MDL： MFCD01845284
• Inchi： 1S/C16H16O4/c1-9(17)8-19-14-7-6-12-11-4-3-5-13(11)16(18)20-15(12)10(14)2/h6-7H,3-5,8H2,1-2H3
• InChI Key： JLYIBZRYQJEBHZ-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC=2C2C=CC(=C(C)C1=2)OCC(C)=O)=O

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 56.51000
• LogP: 2.55790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one

Introduction to 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one (CAS No. 307548-94-3) and Its Emerging Applications in Chemical Biology

6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one, identified by its CAS number 307548-94-3, is a structurally complex chromene derivative that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and promising biological activities. This compound belongs to the chromene class of heterocyclic compounds, which are well-known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a methyl group at the 6-position, an α,β-unsaturated aldehyde moiety at the 2-position, and an ester-linked propoxy group at the 7-position contributes to its multifaceted reactivity and biological potential.

The dihydrocyclopentachromenone core of this compound imparts a rigid aromatic system with significant electronic delocalization, making it a versatile scaffold for drug design. The 2-oxopropoxy substituent not only enhances solubility but also introduces a reactive site for further functionalization, enabling the development of novel derivatives with tailored properties. Recent advancements in synthetic methodologies have allowed for efficient access to this compound, facilitating its exploration in various biological assays.

One of the most compelling aspects of 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one is its demonstrated ability to interact with biological targets in distinct ways. Studies have shown that this compound exhibits inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, preliminary investigations have highlighted its potential as an inhibitor of protein kinase C (PKC), a family of enzymes involved in cell signaling pathways that are aberrantly activated in conditions such as cancer and inflammation. The chromene ring system serves as an excellent platform for modulating enzyme-substrate interactions, while the ester group provides a handle for covalent inhibition strategies.

In addition to its kinase inhibitory properties, 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one has shown promise in addressing neurological disorders. The compound’s ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets has been explored in preclinical models. Notably, research indicates that it may modulate the activity of NMDA receptors, which are critically involved in synaptic plasticity and neuroprotection. Dysregulation of NMDA receptor function is associated with conditions such as Alzheimer’s disease and stroke, making this compound a compelling candidate for therapeutic development. The methyl group at the 6-position appears to enhance binding affinity by optimizing steric interactions within the receptor binding pocket.

The α,β-unsaturated aldehyde moiety present in this molecule is another key feature that contributes to its biological relevance. This functional group is known to participate in Michael addition reactions, allowing for covalent bonding with nucleophiles such as thiol groups on cysteine residues within target proteins. Such reactivity has been exploited in the development of protease inhibitors and other enzyme-targeted therapeutics. Recent studies have demonstrated that derivatives of this chromene scaffold can be designed to selectively inhibit specific proteases implicated in disease pathways without significant off-target effects.

From a synthetic chemistry perspective, 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one represents an excellent example of how structural modifications can enhance pharmacological properties. The synthesis involves multi-step reactions starting from readily available precursors such as coumarin derivatives and propargyl alcohols. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have been employed to construct the dihydrocyclopentachromenone core efficiently. These synthetic strategies not only improve yield but also allow for scalability, making it feasible to produce sufficient quantities for extensive biological evaluation.

The growing interest in natural product-inspired drug discovery has also led researchers to explore analogs of 6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one derived from bioactive plant polyphenols. By leveraging computational chemistry tools and structure-based drug design approaches, scientists have been able to identify structural motifs that enhance binding affinity while minimizing toxicity. Such efforts align with the broader trend toward green chemistry and sustainable drug development practices.

Future directions in the study of this compound include exploring its mechanism of action at a molecular level using techniques such as X-ray crystallography and cryo-electron microscopy (cryo-EM). Understanding how it interacts with biological targets will provide critical insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its pharmacokinetic properties will be essential for assessing its suitability for clinical translation.

In conclusion,6-Methyl-7-(2-oxopropoxy)-2,3-dihydrocyclopentacchromen-4(1H)-one (CAS No. 307548-94-3) stands out as a structurally intriguing and biologically active molecule with significant therapeutic promise. Its unique combination of pharmacophoric features makes it a valuable tool for researchers studying enzyme inhibition, CNS disorders, and other critical disease areas. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this chromene derivative will undoubtedly play an important role in shaping the future of chemical biology and drug discovery.